Cas no 914107-74-7 (Phenol, 2-(2-chloro-4-pyridinyl)-)

• Product Name: Phenol, 2-(2-chloro-4-pyridinyl)-
• CAS No: 914107-74-7
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 2139426
• Update Time: 2023-11-18

Phenol, 2-(2-chloro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-pyridin-4-yl)-phenol
• 2-(2-Chloropyridin-4-yl)phenol
• YNNNBEORBAOYPI-UHFFFAOYSA-N
• 2-(2-Chloro-pyrdin-4-yl)-phenol
• CID 136061484
• Phenol, 2-(2-chloro-4-pyridinyl)-

• Inchi： 1S/C11H8ClNO/c12-11-7-8(5-6-13-11)9-3-1-2-4-10(9)14/h1-7,14H
• InChI Key： YNNNBEORBAOYPI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1C=CC=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 338.4±27.0 °C(Predicted)
• pka: 7.98±0.30(Predicted)